Cas no 77769-19-8 (3,6-dichlorocyclohexa-3,5-diene-1,2-dione)

• Product Name: 3,6-dichlorocyclohexa-3,5-diene-1,2-dione
• CAS No: 77769-19-8
• MF: C₆H₂Cl₂O₂
• MW: 176.984879970551
• CID: 1788989
• PubChem ID: 153834
• Update Time: 2025-04-21

3,6-dichlorocyclohexa-3,5-diene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3,6-dichlorocyclohexa-3,5-diene-1,2-dione
• 3,5-Cyclohexadiene-1,2-dione, 3,6-dichloro-
• 3,6-Dichloro-3,5-cyclohexadiene-1,2-dione
• SCHEMBL5589399
• 77769-19-8
• DTXSID60228384

• Inchi： 1S/C6H2Cl2O2/c7-3-1-2-4(8)6(10)5(3)9/h1-2H
• InChI Key： XNNRBBKGMDIIDF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C1=O)=O)Cl

Computed Properties

• Exact Mass: 175.943
• Monoisotopic Mass: 175.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.56
• Boiling Point: 229.7°C at 760 mmHg
• Flash Point: 92.8°C
• Refractive Index: 1.568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones